Cas no 1361708-37-3 (2-(Aminomethyl)-3-(difluoromethyl)-6-methoxypyridine-5-acetonitrile)

• Product Name: 2-(Aminomethyl)-3-(difluoromethyl)-6-methoxypyridine-5-acetonitrile
• CAS No: 1361708-37-3
• MF: C₁₀H₁₁F₂N₃O
• MW: 227.210648775101
• CID: 4932214
• Update Time: 2025-06-12

2-(Aminomethyl)-3-(difluoromethyl)-6-methoxypyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3-(difluoromethyl)-6-methoxypyridine-5-acetonitrile

• Inchi： 1S/C10H11F2N3O/c1-16-10-6(2-3-13)4-7(9(11)12)8(5-14)15-10/h4,9H,2,5,14H2,1H3
• InChI Key： SWNLFNKMKRPPTC-UHFFFAOYSA-N
• SMILES： FC(C1=CC(CC#N)=C(N=C1CN)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 266
• XLogP3: 0.3
• Topological Polar Surface Area: 71.9

Additional information on 2-(Aminomethyl)-3-(difluoromethyl)-6-methoxypyridine-5-acetonitrile

Recent Advances in the Study of 2-(Aminomethyl)-3-(difluoromethyl)-6-methoxypyridine-5-acetonitrile (CAS: 1361708-37-3)

The compound 2-(Aminomethyl)-3-(difluoromethyl)-6-methoxypyridine-5-acetonitrile (CAS: 1361708-37-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridine core and functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a key intermediate in drug development.

One of the most notable advancements in the study of this compound is its role as a precursor in the synthesis of novel kinase inhibitors. Kinases are critical targets in the treatment of cancers and inflammatory diseases, and the structural features of 2-(Aminomethyl)-3-(difluoromethyl)-6-methoxypyridine-5-acetonitrile make it a valuable scaffold for designing selective inhibitors. Researchers have optimized synthetic routes to improve yield and purity, which is crucial for scaling up production for preclinical studies.

In addition to its synthetic utility, recent pharmacological evaluations have revealed that this compound exhibits moderate inhibitory activity against specific kinase targets. For instance, in vitro assays demonstrated its ability to inhibit certain tyrosine kinases involved in cancer cell proliferation. These findings suggest that further derivatization of this scaffold could lead to the development of more potent and selective kinase inhibitors.

Another area of interest is the compound's potential application in central nervous system (CNS) disorders. Preliminary studies have indicated that its structural analogs may cross the blood-brain barrier, making it a candidate for the development of neuroprotective agents. However, more extensive in vivo studies are required to validate these observations and assess its safety profile.

The stability and reactivity of 2-(Aminomethyl)-3-(difluoromethyl)-6-methoxypyridine-5-acetonitrile have also been investigated under various conditions. Researchers have identified optimal storage conditions to prevent degradation, which is essential for maintaining its efficacy in downstream applications. Furthermore, computational modeling studies have provided insights into its binding interactions with target proteins, aiding in the rational design of new derivatives.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies. Collaborative efforts between academic and industrial researchers are expected to accelerate progress in this area.

In conclusion, 2-(Aminomethyl)-3-(difluoromethyl)-6-methoxypyridine-5-acetonitrile represents a versatile and promising scaffold in medicinal chemistry. Its applications span from kinase inhibitors to potential CNS therapeutics, highlighting its broad utility. Continued research and optimization will be crucial in unlocking its full potential and advancing it toward clinical development.